Cas no 1936183-33-3 (1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol)

• Product Name: 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol
• CAS No: 1936183-33-3
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5997066
• PubChem ID: 131193410
• Update Time: 2025-10-16

1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol
• EN300-1846128
• 1936183-33-3

• Inchi： 1S/C9H8FNO3/c10-8-5-6(11(13)14)1-2-7(8)9(12)3-4-9/h1-2,5,12H,3-4H2
• InChI Key： QHQLAGGHCXEKIK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol

Professional Introduction to 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol (CAS No. 1936183-33-3)

1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol, identified by its CAS number 1936183-33-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers. The structural features of this molecule, particularly the presence of both fluoro and nitro substituents on the phenyl ring, contribute to its unique chemical and pharmacological properties.

The cyclopropanol moiety in the molecular structure of 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol introduces a rigid three-membered ring that can significantly influence the compound's interactions with biological targets. This structural motif is often employed in drug design to enhance binding affinity and selectivity. The combination of the fluoro and nitro groups provides additional opportunities for fine-tuning the pharmacokinetic and pharmacodynamic profiles of the compound.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluoro-substituted aromatic rings. The fluoro group is known for its ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. Similarly, the nitro group can serve as a pharmacophore, contributing to the compound's bioactivity. The presence of both these substituents in 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol suggests that it may exhibit multiple biological effects, making it a valuable candidate for further investigation.

The cyclopropanol functional group is particularly noteworthy due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. This can lead to enhanced binding affinity and selectivity, which are critical factors in drug design. Additionally, the rigid nature of the cyclopropane ring can prevent conformational flexibility that might otherwise reduce binding efficacy. These properties make 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol a promising scaffold for the development of new drugs.

Recent studies have highlighted the potential of fluoro-substituted nitroaromatic compounds in various therapeutic areas. These compounds have shown promise in treating inflammatory diseases, infectious diseases, and even certain types of cancer. The specific combination of substituents in 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol may confer unique advantages in these contexts. For instance, the fluoro group could enhance metabolic stability, while the nitro group might contribute to anti-inflammatory or anticancer effects.

The synthesis of 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol involves several key steps that highlight its complexity as a molecular entity. The introduction of both fluoro and nitro groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for further biological testing.

In addition to its potential therapeutic applications, 1-(2-fluoro-4-nitrophenyl)cyclopropan-1-ol may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified to explore new chemical space. This flexibility is highly desirable in drug discovery programs, where diversification of molecular structures is often necessary to identify compounds with optimal pharmacological profiles.

The biological activity of 1-(2-fluoro)_x(4-nitro)_ycyclopropanols has been extensively studied in recent years. Research has demonstrated that these compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways. The presence of both fluoro and nitro groups enhances their ability to bind tightly to these targets, potentially leading to improved therapeutic efficacy. Furthermore, structural modifications based on this scaffold have shown promising results in preclinical studies.

The development of new drugs is an iterative process that relies heavily on structural optimization and biological testing. 1-(2-fluoro)_x(4-nitro)_ycyclopropanols represent an important class of molecules that continue to be explored for their potential therapeutic applications. As research progresses, additional derivatives will be synthesized and evaluated to identify compounds with enhanced potency and selectivity. This ongoing effort underscores the significance of compounds like 1-(2-fluoro)_x(4-nitro)_ycyclopropanols in advancing drug discovery efforts.